Cas no 4748-78-1 (4-Ethylbenzaldehyde)

4-Ethylbenzaldehyde structure
4-Ethylbenzaldehyde structure
Product Name:4-Ethylbenzaldehyde
CAS No:4748-78-1
MF:C9H10O
MW:134.175102710724
MDL:MFCD00006956
CID:45287
PubChem ID:87569590
Update Time:2026-05-14

4-Ethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Ethylbenzaldehyde
    • 4-EtC6H4CHO
    • 4-ethyl-benzaldehyd
    • 4-ethyl-benzaldehyde
    • Benzaldehyde,4-ethyl
    • Ebal
    • Ethyl-benzaldehyde
    • ethylbenzaldhyde
    • FEMA 3756
    • para-ethylbenzaldehyde
    • P-ETHYLBENZALDEHYDE
    • Benzaldehyde,p-ethyl- (6CI,7CI,8CI)
    • Benzaldehyde, 4-ethyl-
    • 4-ethyl benzaldehyde
    • Ethyl benzaldehyde
    • 289PPW3SG4
    • QNGNSVIICDLXHT-UHFFFAOYSA-N
    • Ethylbenzaldehyde, p-
    • Benzaldehyde, P-ethyl-
    • FEMA No. 3756
    • p-ethyl-benzaldehyde
    • PubChem3072
    • p-Ethylbenzaldehyde, d
    • DSSTox_RID_82092
    • DSSTox_CID_27080
    • DSSTox_GSID_47080
    • KSC237S7H
    • MDL: MFCD00006956
    • Inchi: 1S/C9H10O/c1-2-8-3-5-9(7-10)6-4-8/h3-7H,2H2,1H3
    • InChI Key: QNGNSVIICDLXHT-UHFFFAOYSA-N
    • SMILES: O=C([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])[H]
    • BRN: 636027

Computed Properties

  • Exact Mass: 134.07300
  • Monoisotopic Mass: 134.073165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.979 g/mL at 25 °C(lit.)
  • Boiling Point: 221 °C(lit.)
  • Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
  • Refractive Index: n20/D 1.536-1.542
    n20/D 1.539(lit.)
  • Water Partition Coefficient: Not miscible or difficult to mix in water. Soluble in alcohol.
  • PSA: 17.07000
  • LogP: 2.06150
  • Solubility: Uncertain
  • Sensitiveness: Air Sensitive
  • FEMA: 3756

4-Ethylbenzaldehyde Security Information

  • Prompt:warning
  • Hazard Statement: H227
  • Warning Statement: P210-P280-P370+P378-P403+P235-P501
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S27-S28-S36/37/39-S37/39
  • Hazardous Material Identification: Xn
  • Safety Term:S26;S37/39
  • Risk Phrases:R22; R36/37/38
  • HazardClass:IRRITANT
  • TSCA:Yes
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

4-Ethylbenzaldehyde Customs Data

  • HS CODE:2912299000
  • Customs Data:

    China Customs Code:

    2912299000

    Overview:

    2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4-Ethylbenzaldehyde Pricemore >>

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4-Ethylbenzaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Molybdenum carbide ,  Molybdenum dioxide Solvents: Ethanol ;  rt → 280 °C; 3 h, 280 °C
Reference
Synthesis-Controlled α- and β-Molybdenum Carbide for Base-Promoted Transfer Hydrogenation of Lignin to Aromatic Monomers in Ethanol
Wu, Kejing; Yang, Chunyan; Zhu, Yingming ; Wang, Junbo; Wang, Xueting; et al, Industrial & Engineering Chemistry Research, 2019, 58(44), 20270-20281

Production Method 2

Reaction Conditions
1.1 Catalysts: Molybdenum carbide (Mo2C) Solvents: Ethanol ;  3 h, 280 °C
Reference
Supported β-Mo2C on Carbon Materials for Kraft Lignin Decomposition into Aromatic Monomers in Ethanol
Wu, Kejing; Wang, Junbo; Zhu, Yingming ; Wang, Xueting; Yang, Chunyan; et al, Industrial & Engineering Chemistry Research, 2019, 58(28), 12602-12610

4-Ethylbenzaldehyde Raw materials

4-Ethylbenzaldehyde Preparation Products

4-Ethylbenzaldehyde Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4748-78-1)4-Ethylbenzaldehyde
Order Number:LE14255;LE1903952
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4748-78-1)4-Ethylbenzaldehyde
Order Number:A827244
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:25
Price ($):243.0
Email:sales@amadischem.com

4-Ethylbenzaldehyde Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4748-78-1)4-Ethylbenzaldehyde
LE14255;LE1903952
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:4748-78-1)4-Ethylbenzaldehyde
A827244
Purity:99%
Quantity:500g
Price ($):243.0
Email